Ethyl 5-(benzo[d]thiazole-6-carboxamido)-3-methylthiophene-2-carboxylate

• IUPAC Name: ethyl 5-(1,3-benzothiazole-6-carbonylamino)-3-methylthiophene-2-carboxylate
• InChI: InChI=1S/C16H14N2O3S2/c1-3-21-16(20)14-9(2)6-13(23-14)18-15(19)10-4-5-11-12(7-10)22-8-17-11/h4-8H,3H2,1-2H3,(H,18,19)
• InChI Key: FGDPHQHIIZLNHE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=C(S1)NC(=O)C2=CC3=C(C=C2)N=CS3)C
• Molecular Formula: C16H14N2O3S2
• Molecular Weight: 346.4 g/mol
• CAS No.: 681174-85-6

Description

“Ethyl 5-(benzo[d]thiazole-6-carboxamido)-3-methylthiophene-2-carboxylate” is a chemical compound that contains a benzothiazole moiety. Benzothiazoles are organic five-aromatic ring compounds with a general formula of C3H3NS. They are known to have potent biological applications. This specific compound also contains a thiophene moiety, which is a five-membered ring with four carbon atoms and one sulfur atom.

Mechanism of Action

Target of Action

The primary target of Ethyl 5-(benzo[d]thiazole-6-carboxamido)-3-methylthiophene-2-carboxylate is DprE1 , a key enzyme involved in the biosynthesis of arabinogalactan, an essential component of the mycobacterial cell wall . This makes it a potential target for anti-tubercular compounds .

Mode of Action

The compound interacts with its target, DprE1, inhibiting its function . This interaction disrupts the synthesis of arabinogalactan, leading to a weakened cell wall in Mycobacterium tuberculosis

Biochemical Pathways

The affected pathway is the arabinogalactan biosynthesis pathway in Mycobacterium tuberculosis . By inhibiting DprE1, the compound disrupts this pathway, leading to a weakened cell wall and potentially killing the bacteria or making it more susceptible to other drugs .

Pharmacokinetics

Similar benzothiazole derivatives have been shown to have good bioavailability

Result of Action

The result of the compound’s action is the inhibition of the growth of Mycobacterium tuberculosis, the bacterium that causes tuberculosis . By disrupting the arabinogalactan biosynthesis pathway, the compound weakens the bacterial cell wall, potentially leading to the death of the bacteria .

Safety and Hazards

The safety and hazards associated with “Ethyl 5-(benzo[d]thiazole-6-carboxamido)-3-methylthiophene-2-carboxylate” are not detailed in the available sources.

Biochemical Analysis

Biochemical Properties

They can undergo electrophilic substitution at the C-5 atom and nucleophilic substitution at the C-2 atom . These interactions can influence various biochemical reactions.

Cellular Effects

Thiazoles have been found to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

Thiazoles can exert their effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .